Cas no 54014-26-5 (1,3,4-Oxadiazole-2-methanol,5-(4-methoxyphenyl)-, carbamate (ester) (9CI))

• Product Name: 1,3,4-Oxadiazole-2-methanol,5-(4-methoxyphenyl)-, carbamate (ester) (9CI)
• CAS No: 54014-26-5
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 381773
• PubChem ID: 3041381
• Update Time: 2025-04-19

1,3,4-Oxadiazole-2-methanol,5-(4-methoxyphenyl)-, carbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-methanol,5-(4-methoxyphenyl)-, carbamate (ester) (9CI)
• [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]methyl carbamate
• 5-(4-Methoxyphenyl)-1,3,4-oxadiazole-2-methanol carbamate (ester)
• 1,3,4-Oxadiazole-2-methanol, 5-(4-methoxyphenyl)-, carbamate (ester)
• DTXSID10202351
• 54014-26-5

• Inchi： 1S/C11H11N3O4/c1-16-8-4-2-7(3-5-8)10-14-13-9(18-10)6-17-11(12)15/h2-5H,6H2,1H3,(H2,12,15)
• InChI Key： SPEMUKGHAOKUJE-UHFFFAOYSA-N
• SMILES： O1C(COC(N)=O)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.07503
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.47